3-chloro-4-ethoxy-N-[2-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C16H13ClF3NO2
• Molecular Weight: 343.73 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C16H13ClF3NO2/c1-2-23-14-8-7-10(9-12(14)17)15(22)21-13-6-4-3-5-11(13)16(18,19)20/h3-9H,2H2,1H3,(H,21,22)
• InChI Key: OEGFKFNVKRPZDT-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F)Cl

Description

3-chloro-4-ethoxy-N-[2-(trifluoromethyl)phenyl]benzamide, also known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. It has been widely used in scientific research to study the role of glutamate transporters in various physiological and pathological conditions.

Mechanism of Action

3-chloro-4-ethoxy-N-[2-(trifluoromethyl)phenyl]benzamide acts as a competitive inhibitor of glutamate transporters, specifically targeting the excitatory amino acid transporter 1 (EAAT1) and EAAT2. By blocking the uptake of glutamate by these transporters, this compound increases the extracellular concentration of glutamate, leading to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
This compound has been shown to induce seizures and neuronal damage in animal models, highlighting the importance of glutamate transporters in maintaining normal neuronal function. It has also been shown to modulate synaptic transmission and plasticity, suggesting a role in learning and memory processes.

Advantages and Limitations for Lab Experiments

3-chloro-4-ethoxy-N-[2-(trifluoromethyl)phenyl]benzamide is a highly selective inhibitor of glutamate transporters, making it a valuable tool for studying the role of these transporters in various physiological and pathological conditions. However, its potency and specificity may also pose limitations, as high concentrations of this compound may induce non-specific effects and off-target effects.

Future Directions

1. Investigating the role of glutamate transporters in neuroinflammation and neurodegeneration.
2. Developing more selective and potent inhibitors of glutamate transporters for therapeutic applications.
3. Exploring the therapeutic potential of glutamate transporter modulators in neurological disorders.
4. Investigating the role of glutamate transporters in synaptic plasticity and learning and memory processes.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-[2-(trifluoromethyl)phenyl]benzamide involves several steps, including the reaction of 3-chloro-4-ethoxybenzoyl chloride with 2-(trifluoromethyl)aniline to form the intermediate 3-chloro-4-ethoxy-N-(2-trifluoromethylphenyl)benzamide, followed by the reaction with ethyl magnesium bromide to yield the final product.

Scientific Research Applications

3-chloro-4-ethoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been extensively used in scientific research to investigate the role of glutamate transporters in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. It has also been used to study the physiological functions of glutamate transporters in synaptic transmission and plasticity.